Cas no 1824150-16-4 (Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate)

• Product Name: Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• CAS No: 1824150-16-4
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 4823499
• PubChem ID: 21865036
• Update Time: 2026-02-27

Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• G70233
• tert-Butyl5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• 1824150-16-4
• Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate

• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)13-4-5-14-8(6-13)11-7-12-14/h7H,4-6H2,1-3H3
• InChI Key： QEXKSFDJUXVRIA-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NC=NN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2

Additional information on Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate

Tert-Butyl 5,6-Dihydro-[1,2,4]Triazolo[1,5-a]Pyrazine-7(8H)-Carboxylate: A Comprehensive Overview

The compound Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate, identified by the CAS number 1824150-16-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines, which have garnered considerable attention due to their unique structural features and potential applications in drug discovery. The molecule's structure is characterized by a fused bicyclic system comprising a triazole ring and a pyrazine ring, with a tert-butyl ester group attached at the 7-position. This configuration not only imparts stability but also offers versatility in terms of functionalization and reactivity.

Recent studies have highlighted the importance of Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, its ability to undergo various coupling reactions has made it a valuable intermediate in the synthesis of complex heterocyclic compounds. Additionally, the compound's stability under diverse reaction conditions makes it an ideal candidate for exploring novel synthetic pathways.

The synthesis of Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate typically involves multi-step processes that leverage advanced organic chemistry techniques. One common approach involves the cyclization of appropriately substituted precursors under specific reaction conditions to form the fused triazolopyrazine ring system. The introduction of the tert-butyl ester group is often achieved through esterification reactions or via protection/deprotection strategies during the synthesis workflow.

In terms of applications, this compound has shown promise in several areas. Its structural resemblance to certain bioactive molecules has led to its investigation as a potential lead compound in drug discovery programs targeting various therapeutic areas. For example, studies have demonstrated that derivatives of this compound exhibit moderate activity against certain enzymes and receptors associated with diseases such as cancer and inflammation. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been well-documented in recent literature.

From an analytical standpoint, the characterization of Tert-Butyl 5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure and purity. The compound's spectral data align well with theoretical predictions based on computational chemistry models, further corroborating its identity and structural integrity.

Looking ahead, ongoing research into this compound is focused on expanding its utility in both academic and industrial settings. Efforts are being made to optimize its synthesis pathways for scalability and cost-effectiveness. Additionally, researchers are exploring novel ways to modify this compound to enhance its bioavailability and pharmacokinetic properties. Such advancements could pave the way for its application in developing innovative therapeutic agents.

In conclusion,Tert-Butyl 5,6-dihydro-[1,2,a]triazolo[1,a-pyrazine-carboxylate represents a fascinating molecule with significant potential in organic synthesis and drug discovery. Its unique structure and versatile reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new facets of this compound's properties and applications,
its role in advancing chemical science is expected to grow even further.